Cas no 82039-86-9 (N-hydroxy-5-nitro-1H-Imidazole-4-carboxamide)
82039-86-9 structure
Product Name:N-hydroxy-5-nitro-1H-Imidazole-4-carboxamide
CAS No:82039-86-9
MF:C4H4N4O4
MW:172.098959922791
CID:987364
PubChem ID:135438678
Update Time:2025-04-20
N-hydroxy-5-nitro-1H-Imidazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-hydroxy-5-nitro-1H-Imidazole-4-carboxamide
- N-hydroxy-4-nitro-1H-imidazole-5-carboxamide
- 82039-86-9
- NSC-135090
- N-HYDROXY-5-NITRO-3H-IMIDAZOLE-4-CARBOXAMIDE
- DTXSID60401377
- NSC135090
- DS-012061
-
- Inchi: 1S/C4H4N4O4/c9-4(7-10)2-3(8(11)12)6-1-5-2/h1,10H,(H,5,6)(H,7,9)
- InChI Key: VAAPYDAJFKJVFC-UHFFFAOYSA-N
- SMILES: O=C(C1=C([N+](=O)[O-])NC=N1)NO
Computed Properties
- Exact Mass: 172.02325462g/mol
- Monoisotopic Mass: 172.02325462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 124Ų
N-hydroxy-5-nitro-1H-Imidazole-4-carboxamide Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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